6-chloro-N-(2-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C11H15ClN2
• Molecular Weight: 210.70 g/mol
• SMILES: CC1CCCC1NC2=CN=C(C=C2)Cl
• InChI: InChI=1S/C11H15ClN2/c1-8-3-2-4-10(8)14-9-5-6-11(12)13-7-9/h5-8,10,14H,2-4H2,1H3
• InChIKey: RULQCCCIVFLWQZ-UHFFFAOYSA-N

6-Chloro-N-(2-methylcyclopentyl)pyridin-3-amine: Overview and Physicochemical Profile

6-Chloro-N-(2-methylcyclopentyl)pyridin-3-amine (CAS 1554448-41-7) is a halogenated pyridin-3-amine derivative with the molecular formula C₁₁H₁₅ClN₂ and a molecular weight of 210.70 g/mol . It belongs to a class of N-cyclopentyl-substituted pyridin-3-amines utilized as building blocks in medicinal chemistry and organic synthesis. The defining structural feature of this compound is the chlorine atom at the 6-position of the pyridine ring, which distinguishes it from non-halogenated analogs and imparts measurable differences in its physicochemical profile relevant to compound design and procurement selection .

Building block Halogenated pyridin-3-amine for medicinal chemistry and organic synthesis

Reactivity 6-Chloro substituent enables cross-coupling and halogen bonding studies

Lipophilicity Higher calculated lipophilicity than non-halogenated analogs

Why Generic Substitution of This Pyridin-3-amine Is Scientifically Unjustified

In-class substitution of N-(2-methylcyclopentyl)pyridin-3-amines without careful consideration of ring substitution can lead to significantly different experimental outcomes. The presence of the 6-chloro substituent directly alters key physicochemical parameters compared to non-halogenated or otherwise substituted analogs. As demonstrated in Section 3, the 6-chloro derivative exhibits a measurably higher calculated lipophilicity (LogP 3.34) versus the 2-methyl analog (LogP 2.99) . This difference in LogP can directly influence solubility, permeability, metabolic stability, and target binding in a biological context, making generic interchange without re-validation a high-risk decision in a research or procurement workflow.

6-Chloro-N-(2-methylcyclopentyl)pyridin-3-amine

Higher LogP may alter membrane permeability and solubility profiles

Chlorine atom provides halogen bonding capability and synthetic handle

Electron-withdrawing 6-Cl reduces pyridine basicity vs. alkyl analogs

2-Methyl analog (non-halogenated)

Lower LogP shifts solubility and permeability context

No halogen bonding; limited to hydrophobic contacts only

Electron-donating methyl group increases pyridine basicity

Quantitative Evidence: Physicochemical Comparison Against Key Analog

Higher Lipophilicity: LogP Comparison vs. 2-Methyl Analog

Direct comparison of calculated partition coefficients (LogP) from vendor technical datasheets demonstrates that the 6-chloro derivative possesses a measurably higher lipophilicity than its closest 2-methyl-substituted analog. The 6-chloro-N-(2-methylcyclopentyl)pyridin-3-amine has a calculated LogP of 3.3355 , while the 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine has a lower calculated LogP of 2.99052 . This represents a quantified difference of +0.345 log units.

LogP Comparison

Data to verify

ΔLogP +0.345 (3.34 vs. 2.99)

Supports lipophilicity-driven design choices

Calculated LogP; experimental validation recommended

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.3355
Comparator Or Baseline	2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine (LogP = 2.99052)
Quantified Difference	ΔLogP = +0.345 (approx. 11.5% increase)
Conditions	In silico calculation based on molecular structure (vendor-provided data)

Why This Matters

Higher lipophilicity can significantly influence membrane permeability, aqueous solubility, and non-specific protein binding, making the 6-chloro derivative a preferred choice when increased compound hydrophobicity is a desired design criterion for target engagement or CNS penetration.

Molecular Weight and Halogen Bonding Capability

The substitution of a methyl group with a chlorine atom at the 6-position of the pyridine ring results in a significant increase in molecular weight, from 190.28 g/mol for the 2-methyl analog to 210.70 g/mol for the 6-chloro target compound . This difference of 20.42 g/mol is accompanied by the introduction of a chlorine atom capable of engaging in halogen bonding, a specific molecular interaction unavailable to the non-halogenated comparator.

MW & Halogen Bonding

Data to verify

ΔMW +20.4 g/mol (210.7 vs. 190.3)

Chlorine introduces halogen bonding capability

Molecular weight difference reflects Cl substitution

Evidence Dimension	Molecular weight and halogen bonding capability
Target Compound Data	MW = 210.70 g/mol; contains 6-Cl substituent
Comparator Or Baseline	2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine (MW = 190.28 g/mol; no halogen)
Quantified Difference	ΔMW = +20.42 g/mol (+10.7%)
Conditions	Calculated from molecular formula (vendor data)

Why This Matters

The presence of a chlorine substituent provides unique opportunities for halogen bonding with biological targets, which can enhance binding affinity and selectivity in ways that the non-halogenated analog cannot replicate, making this compound a distinct tool for structure-activity relationship (SAR) studies.

Electronic Effects on Pyridine Ring Basicity and Reactivity

The chlorine atom at the 6-position exerts an electron-withdrawing inductive effect (-I) and a weak resonance-donating effect (+M) on the pyridine ring. While direct experimental pKa values for this specific compound are not available, class-level inference from halogenated pyridines indicates that the 6-chloro substitution reduces the basicity of the pyridine nitrogen compared to the 2-methyl analog . This electronic modulation alters the compound's reactivity profile in cross-coupling reactions and its protonation state under physiological conditions, relative to unsubstituted or alkyl-substituted pyridin-3-amines.

Electronic Effects

Class-level

6-Cl (electron‑withdrawing) vs. 2-CH₃ (electron‑donating)

Alters pyridine reactivity and protonation state

Inferred from halogenated pyridine class; direct pKa unavailable

Evidence Dimension	Electronic effect on pyridine ring basicity and reactivity
Target Compound Data	6-Cl substitution (electron-withdrawing, -I effect dominant)
Comparator Or Baseline	2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine (electron-donating, +I effect)
Quantified Difference	Qualitative difference; 6-Cl reduces electron density on the pyridine ring vs. 2-CH3
Conditions	Inferred from class-level electronic effects of pyridine substituents

Why This Matters

The distinct electronic character of the 6-chloro derivative makes it the appropriate choice for synthetic pathways requiring an electron-deficient pyridine core or for biological assays where reduced basicity is critical for target engagement, ensuring procurement of the correct analog from the outset.

Key Applications Based on Differentiated Physicochemical Profile

High-LogP, Halogenated Scaffold for SAR Studies

When a structure-activity relationship (SAR) campaign demands a pyridin-3-amine scaffold with increased lipophilicity (LogP >3.3) and a halogen capable of halogen bonding, this compound is the directly applicable tool. Its LogP of 3.3355 makes it more suitable than the 2-methyl analog (LogP 2.99 ) for probing hydrophobic binding pockets or improving membrane permeability. The chlorine atom at the 6-position provides a synthetic handle for further derivatization via cross-coupling or nucleophilic aromatic substitution, while also serving as a halogen bond donor in target engagement studies.

Synthesis of Chlorinated Heterocyclic Building Blocks

In synthetic chemistry workflows, the electron-deficient pyridine core of this compound, imparted by the 6-chloro substituent, is preferred for specific cross-coupling reactions such as Suzuki-Miyaura couplings where oxidative addition is favored . This contrasts with electron-rich analogs like the 2-methyl derivative, which are less reactive towards palladium(0) catalysts. Procurement of this specific chlorinated variant ensures synthetic compatibility and predictable reactivity from the start, avoiding failed coupling reactions that could result from substituting with a non-halogenated analog.

Physicochemical Profiling and Early-Stage ADME/PK Assays

For early-stage drug discovery programs evaluating the impact of halogen substitution on ADME properties, this compound serves as a defined probe. Its calculated LogP 3.3355 places it in a different property space compared to non-halogenated analogs. Using this compound in parallel artificial membrane permeability assays (PAMPA) or metabolic stability studies against the 2-methyl analog allows researchers to directly attribute observed differences in permeability or clearance to the 6-chloro substitution, generating valuable structure-property relationship (SPR) data.

Application

Selection Property

Validation Focus

Hydrophobic pocket SAR studies

Halogenated scaffold with elevated lipophilicity

Halogen bonding and membrane permeability assays

Cross-coupling synthetic workflows

Electron-deficient pyridine core (6-Cl)

Reactivity in Suzuki-Miyaura and related couplings

Early-stage ADME/SPR profiling

Defined halogen substitution vs. non-halogenated comparator

Attribution of permeability/clearance differences to 6-Cl